(3S,4R)-1-(9H-Fluoren-9-ylmethoxycarbonyl)-4-(4-methylphenyl)pyrrolidine-3-carboxylic acid
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Description
(3S,4R)-1-(9H-Fluoren-9-ylmethoxycarbonyl)-4-(4-methylphenyl)pyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C27H25NO4 and its molecular weight is 427.5. The purity is usually 95%.
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Scientific Research Applications
Protection of Hydroxy-groups
The Fmoc group is extensively used to protect hydroxy groups during the synthesis of complex molecules. Gioeli and Chattopadhyaya (1982) highlighted its application in the synthesis of nucleic acid fragments, demonstrating its compatibility with various acid- and base-labile protecting groups and its easy removal under mild conditions (C. Gioeli & J. Chattopadhyaya, 1982).
Material Science and Polymer Chemistry
In the realm of material science, the synthesis of new diphenylfluorene-based aromatic polyamides derived from fluorenyl compounds showcases the utility of these structures in creating materials with desirable thermal and solubility properties. Hsiao et al. (1999) synthesized aromatic polyamides that are soluble in a variety of organic solvents and exhibit high thermal stability, useful for advanced material applications (S. Hsiao, Chin‐Ping Yang, & Weilong Lin, 1999).
Fluorescent pH Sensors
The development of fluorescent pH sensors based on heteroatom-containing luminogens demonstrates the versatility of fluorenyl derivatives in sensor technology. Yang et al. (2013) synthesized a compound that changes its emission in response to pH, highlighting the potential for these materials in detecting acidic and basic environments (Zhiyong Yang et al., 2013).
Drug Discovery and Medicinal Chemistry
Fluorenyl derivatives are also pivotal in the discovery and development of new pharmaceuticals. Wang et al. (2001) described the synthesis of influenza neuraminidase inhibitors containing pyrrolidine cores, utilizing the fluorenyl moiety as a key structural component. These compounds exhibit potent inhibitory activity against influenza viruses, showcasing the critical role of such structures in therapeutic development (G. T. Wang et al., 2001).
Properties
IUPAC Name |
(3S,4R)-1-(9H-fluoren-9-ylmethoxycarbonyl)-4-(4-methylphenyl)pyrrolidine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H25NO4/c1-17-10-12-18(13-11-17)23-14-28(15-24(23)26(29)30)27(31)32-16-25-21-8-4-2-6-19(21)20-7-3-5-9-22(20)25/h2-13,23-25H,14-16H2,1H3,(H,29,30)/t23-,24+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTOMJMNUCOLQOZ-BJKOFHAPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2CN(CC2C(=O)O)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)[C@@H]2CN(C[C@H]2C(=O)O)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H25NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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